Cas no 4887-24-5 (triacetoxyborane)
triacetoxyborane structure
Product Name:triacetoxyborane
triacetoxyborane Chemical and Physical Properties
Names and Identifiers
-
- triacetoxyborane
- 7-methoxy-3-[[4-methoxy-3-(pyridin-2-yloxymethyl)phenyl]methylideneamino]-5H-pyrimido[5,4-b]indol-4-one
- Acetic acid, anhydride with boric acid (H3BO3) (3:1)
- Triacetoxyboron
- 7-methoxy-3-({4-methoxy-3-[(pyridin-2-yloxy)methyl]benzylidene}amino)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
- AC1M01SF
- boric acetate
- boron triacetate
- borontris(trifluoroacetate)
- HMS2531O16
- sodium triacetoxyborohydride
- triacetyl borate
- diacetyloxyboranyl acetate
- bis(acetyloxy)boranyl acetate
- DTXSID70866574
- AKOS006282297
- VS-12353
- 4887-24-5
- SCHEMBL3657633
- SCHEMBL6319
- NSC-172808
- KWZWNVAHEQHCTQ-UHFFFAOYSA-N
- NSC172808
-
- Inchi: 1S/C6H9BO6/c1-4(8)11-7(12-5(2)9)13-6(3)10/h1-3H3
- InChI Key: KWZWNVAHEQHCTQ-UHFFFAOYSA-N
- SMILES: O(B(OC(C)=O)OC(C)=O)C(C)=O
Computed Properties
- Exact Mass: 455.15953
- Monoisotopic Mass: 188.0492182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 101.4
triacetoxyborane Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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